BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial suppliers of (S)-2-(3-
Bromophenyl)propanoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

(S)-2-(3-Bromophenyl)propanoic
Compound Name: d
aci

cat. No.: B13022717

An In-depth Technical Guide to Commercial Suppliers of (S)-2-(3-Bromophenyl)propanoic
Acid

For researchers, scientists, and professionals in drug development, the procurement of high-
quality, stereochemically pure reagents is a critical first step in the research and development
pipeline. (S)-2-(3-Bromophenyl)propanoic acid is a valuable chiral building block in the
synthesis of various pharmaceutical compounds. This guide provides a technical overview of its
commercial availability, key quality parameters, and a procedural workflow for qualifying new
batches of this chemical from suppliers.

Commercial Availability and Supplier Specifications

(S)-2-(3-Bromophenyl)propanoic acid is available from a select number of specialized
chemical suppliers. It is crucial for researchers to distinguish between the racemic mixture
(CAS Number: 53086-52-5) and the desired (S)-enantiomer (CAS Number: 1146411-14-4)
when sourcing this product. The following table summarizes the publicly available data from
commercial suppliers who explicitly list the (S)-enantiomer.
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Note: Several other suppliers are listed on platforms like ChemicalBook for "2-(3-

Bromophenyl)propanoic acid", including Finetech Industry Limited, Dayang Chem (Hangzhou)

Co.,Ltd., and Zhejiang J&C Biological Technology Co.,Limited.[3] However, they do not

consistently specify the enantiomeric purity, and researchers should make direct inquiries to

ascertain the availability of the (S)-enantiomer.

Experimental Protocols: Supplier and Batch
Qualification

Detailed experimental protocols for the use of (S)-2-(3-Bromophenyl)propanoic acid are

typically application-specific and developed in-house. However, a critical and universal

experimental procedure for any research scientist is the qualification of a new chemical batch

from a commercial supplier. This ensures the identity, purity, and consistency of the starting

material, which is fundamental to the reliability and reproducibility of experimental results.

Below is a generalized workflow for the qualification of a new batch of (S)-2-(3-

Bromophenyl)propanoic acid.

Workflow for New Chemical Batch Qualification
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Phase 1: Documentation Review

( Receive Certificate of Analysis (CoA) from Supplier )

\

( Verify CAS Number, Lot Number, and Release Date )

\

( Cross-reference CoA data with internal specifications (Purity, Impurity Profile) )

\

( Review Safety Data Sheet (SDS) )

f Docs OK

Phase 2: Analyg;cal Verification

( Perform Identity Confirmation (e.g., *H NMR, 3C NMR, MS) )

( Determine Purity (e.g., HPLC, GC) j

( Confirm Enantiomeric Purity (Chiral HPLC) )

(Assess Physical Properties (e.g., Melting Point, Appearance) )

Phase 3: Decision and Release

( Compare Analytical Results with CoA and Specifications )

Y

[ Decision Point: Accept or Reject Batch ]

Pass Fail

( ) ( )
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Caption: A generalized workflow for the qualification of a new chemical batch from a
commercial supplier.

Key Methodologies in Batch Qualification:

o Documentation Review:

o Certificate of Analysis (CoA): This document, provided by the supplier, contains key quality
control results for the specific batch, such as purity (often determined by HPLC or GC) and
identity confirmation (often by NMR or IR).

o Safety Data Sheet (SDS): Essential for understanding the handling, storage, and safety
precautions for the chemical.

o Analytical Verification: It is best practice to independently verify the supplier's claims.

o Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and 3C): Confirms the chemical
structure of the compound. The resulting spectrum should be consistent with the structure
of (S)-2-(3-Bromophenyl)propanoic acid.

o High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound by separating it from any impurities. A high-resolution column should be used
to achieve good separation.

o Chiral HPLC: This is a critical step to confirm the enantiomeric excess (e.e.) of the (S)-
enantiomer. This ensures that the material has not racemized and meets the
stereochemical requirements of the subsequent synthesis.

o Mass Spectrometry (MS): Confirms the molecular weight of the compound.

o Melting Point: A sharp melting point range close to the literature value can be a good
indicator of purity.

Signaling Pathways and Logical Relationships

While (S)-2-(3-Bromophenyl)propanoic acid is a synthetic intermediate and not typically
involved in biological signaling pathways itself, its use in the synthesis of pharmacologically
active molecules necessitates a logical workflow for its integration into drug discovery projects.
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The following diagram illustrates a simplified logical relationship from sourcing this starting
material to its use in generating a lead compound.

(Identify (S)-2-(3-Bromophenyl)propanoic Acid as Key Starting Material)

(Source and Qualify Commercial Suppliers)

:

(Procure and Perform Incoming QC on Selected Batch)

:

( )
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Caption: A logical workflow from sourcing a key starting material to identifying a lead compound
in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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